Cas no 1213548-24-3 ((1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE)

• Product Name: (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE
• CAS No: 1213548-24-3
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 5592856
• PubChem ID: 55278744
• Update Time: 2025-10-31

(1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE
• (R)-1-(4-tert-butylphenyl)prop-2-en-1-amine
• Benzenemethanamine, 4-(1,1-dimethylethyl)-α-ethenyl-, (αR)-
• N15281
• AKOS006331960
• 1213548-24-3

• Inchi： 1S/C13H19N/c1-5-12(14)10-6-8-11(9-7-10)13(2,3)4/h5-9,12H,1,14H2,2-4H3/t12-/m1/s1
• InChI Key： VBTUZLQGBMWJBF-GFCCVEGCSA-N
• SMILES： [C@@H](C1=CC=C(C(C)(C)C)C=C1)(N)C=C

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.923±0.06 g/cm3(Predicted)
• Boiling Point: 281.6±9.0 °C(Predicted)
• pka: 8.73±0.10(Predicted)

Additional information on (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE

Comprehensive Overview of (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213548-24-3)

(1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213548-24-3) is a chiral organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its chiral center and the presence of a tert-butyl group, which imparts specific stereochemical and electronic properties that are crucial for its applications in drug discovery and development.

The chemical structure of (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE consists of a propenylamine moiety attached to a 4-(tert-butyl)phenyl group. The tert-butyl substituent provides steric hindrance and enhances the stability of the molecule, while the propenylamine group offers a versatile functional handle for further chemical modifications. These features make it an attractive candidate for various synthetic transformations and biological evaluations.

Recent studies have explored the potential of (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE in the context of drug discovery. One notable area of research is its use as a building block for the synthesis of chiral ligands and catalysts. Chiral ligands play a crucial role in asymmetric synthesis, enabling the selective formation of enantiomerically pure compounds, which are essential for pharmaceutical applications. The tert-butyl group in this compound provides additional steric control, enhancing the enantioselectivity of catalytic reactions.

In addition to its utility in synthetic chemistry, (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE has shown promise in biological studies. Research has indicated that this compound exhibits moderate to strong binding affinity to certain receptors, making it a potential lead for the development of new therapeutic agents. For instance, studies have demonstrated its interaction with G-protein coupled receptors (GPCRs), which are key targets for many drugs used in treating cardiovascular diseases, neurological disorders, and other conditions.

The pharmacological properties of (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE have also been investigated in preclinical models. In vitro assays have shown that this compound can modulate the activity of specific enzymes and signaling pathways, suggesting its potential as a modulator of cellular processes. These findings have sparked interest in exploring its therapeutic applications further, particularly in areas such as inflammation, pain management, and cancer therapy.

To better understand the biological mechanisms underlying the effects of (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the binding modes and interactions between the compound and its target proteins, helping to guide the rational design of more potent and selective derivatives.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE. Preliminary results from these trials have been encouraging, with several derivatives showing promising therapeutic effects with minimal side effects. However, further research is needed to fully elucidate their mechanisms of action and optimize their pharmacological profiles.

In conclusion, (1R)-1-[4-(TERT-BUTYL)PHENYL]PROP-2-ENYLAMINE (CAS No. 1213548-24-3) is a versatile and promising compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new chiral ligands, catalysts, and therapeutic agents. Ongoing research continues to uncover new applications and improve our understanding of its biological activities, paving the way for innovative solutions in drug discovery and development.